Cas no 79963-95-4 (2,2,2-Trifluoroethyl perfluorobutanesulphonate)

2,2,2-Trifluoroethyl perfluorobutanesulphonate structure

79963-95-4 structure

Product Name:2,2,2-Trifluoroethyl perfluorobutanesulphonate

CAS No:79963-95-4

MF:C₆H₂F₁₂O₃S

MW:382.124123096466

MDL:MFCD03093638

CID:60159

PubChem ID:87573988

Update Time:2024-10-27

2,2,2-Trifluoroethyl perfluorobutanesulphonate Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoroethyl perfluorobutylsulfonate
- 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic acid 2,2,2-trifluoroethyl ester
- 2,2,2-Trifluoroethyl Nonafluorobutanesulfonate
- 2,2,2-trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
- 2,2,2-TRIFLUOROETHYL PERFLUOROBUTANE SULFONAT
- Nonafluorobutanesulfonic Acid 2,2,2-Trifluoroethyl Ester
- Perfluorobutanesulfonic Acid 2,2,2-Trifluoroethyl Ester
- 2,2,2-Trifluoroethyl Perfluorobutanesulfonate
- 2,2,2-trifluoroethyl1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
- 79963-95-4
- 2,2,2-trifluoroethylnonaflate
- 2,2,2-trifluoroethanol perfluorobutanesulphonate
- DTXSID60380390
- CS-0199242
- NS00019245
- 2,2,2-trifluoroethyl nonafluorobutanesulphonate
- 2,2,2-Trifluoroethyl perfluorobutanesulphonate
- AKOS015852770
- trifluoroethanol perfluorobutanesulphonate
- SY050453
- MFCD03093638
- N0677
- D91761
- C6H2F12O3S
- SCHEMBL286439
- FT-0654344
- A839794
- 2,2,2-Trifluoroethyl perfluorobutylsulfonate, 95%
- 2,2,2-tris(fluoranyl)ethyl 1,1,2,2,3,3,4,4,4-nonakis(fluoranyl)butane-1-sulfonate
- 2,2,2-Trifluoroethyl nonaflate, 2,2,2-Trifluoroethyl nonafluorobutanesulphonate
- 2,2,2-trifluoroethylnonafluorobutanesulfonate
- 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic Acid 2,2,2-trifluoroethyl Ester;2,2,2-Trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate;2,2,2-Trifluoroethyl Nonafluorobutanesulfonate;
- MDL： MFCD03093638
- Inchi： 1S/C6H2F12O3S/c7-2(8,9)1-21-22(19,20)6(17,18)4(12,13)3(10,11)5(14,15)16/h1H2
- InChI Key： KJGYBFLEIPDFNQ-UHFFFAOYSA-N
- SMILES： O=S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OCC(F)(F)F)=O

Computed Properties

Exact Mass: 381.95300
Monoisotopic Mass: 381.953
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 494
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4
Topological Polar Surface Area: 51.8A^2

Experimental Properties

Color/Form: Liquid
Density: 1.636 g/mL at 25 °C(lit.)
Boiling Point: 141°C(lit.)
Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
Refractive Index: n20/D 1.326(lit.)
PSA: 51.75000
LogP: 4.40160
Solubility: Not determined

2,2,2-Trifluoroethyl perfluorobutanesulphonate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R34
HazardClass：TOXIC, CORROSIVE
Safety Term：S26-S36/37/39-S45

2,2,2-Trifluoroethyl perfluorobutanesulphonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162156-1g	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4	>96.0%(GC)	1g	¥136.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162156-25g	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4	>96.0%(GC)	25g	¥1544.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162156-5G	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4	>96.0%(GC)	5g	¥497.90	2023-08-31
Apollo Scientific	PC1302-25g	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4	98%	25g	£188.00	2025-02-19
Apollo Scientific	PC1302-100g	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4	98%	100g	£740.00	2025-02-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	540471-25G	2,2,2-Trifluoroethyl perfluorobutanesulphonate	79963-95-4		25g	¥2157.62	2023-12-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N0677-5G	2,2,2-Trifluoroethyl Nonafluorobutanesulfonate	79963-95-4	>96.0%(GC)	5g	¥480.00	2024-04-16
Ambeed	A189378-1g	2,2,2-Trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate	79963-95-4	98%	1g	$25.0	2025-04-16
Ambeed	A189378-5g	2,2,2-Trifluoroethyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate	79963-95-4	98%	5g	$76.0	2025-04-16
abcr	AB145199-5 g	Nonafluorobutanesulfonic acid 2,2,2-trifluoroethyl ester, 96%; .	79963-95-4	96%	5 g	€159.40	2023-07-20

2,2,2-Trifluoroethyl perfluorobutanesulphonate Production Method

Production Method 1

375-72-4

79963-95-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 0 °C; 5 - 15 °C; 22 h, 5 - 15 °C

Reference

Preparation of (perfluoroalkyl)alkane thiols via Zemplen deacylation of fluorous (perfluoroalkyl)alkyl thioacetates

Menczinger, Balint; Nemes, Aniko; Szijjarto, Csongor; Rabai, Jozsef, Journal of Fluorine Chemistry, 2018, 210, 70-77

Production Method 2

375-72-4

79963-95-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; -78 °C; -78 °C → rt

Reference

Theory and example of a small-molecule motor

Mock, William L.; Ochwat, Krzysztof J., Journal of Physical Organic Chemistry, 2003, 16(3), 175-182

2,2,2-Trifluoroethyl perfluorobutanesulphonate Raw materials

Nonafluoro-1-butanesulfonyl Fluoride

2,2,2-Trifluoroethyl perfluorobutanesulphonate Preparation Products

2,2,2-Trifluoroethyl perfluorobutanesulphonate (79963-95-4)

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